![molecular formula C15H13BrClNO B5772864 N-(2-bromo-4,5-dimethylphenyl)-4-chlorobenzamide](/img/structure/B5772864.png)
N-(2-bromo-4,5-dimethylphenyl)-4-chlorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-bromo-4,5-dimethylphenyl)-4-chlorobenzamide, also known as BDCB, is a chemical compound that has been widely studied for its potential applications in various scientific fields. BDCB is a member of the benzamide family and has been found to possess a range of interesting properties that make it a promising candidate for use in many different research areas.
Mechanism of Action
The mechanism of action of N-(2-bromo-4,5-dimethylphenyl)-4-chlorobenzamide is not well understood, but it is believed to involve the inhibition of certain enzymes or proteins that are involved in cell growth and proliferation. This compound has been found to inhibit the activity of certain kinases, which are enzymes that play a key role in the regulation of cell growth and division.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including the induction of apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit the growth and proliferation of bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2-bromo-4,5-dimethylphenyl)-4-chlorobenzamide in lab experiments is that it is a relatively simple compound to synthesize, making it readily available for use in research. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not well understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are many potential future directions for research involving N-(2-bromo-4,5-dimethylphenyl)-4-chlorobenzamide, including the development of new cancer therapies, the development of new antibiotics, and the elucidation of its mechanism of action. Other potential future directions include the synthesis of analogs of this compound that possess improved pharmacological properties, and the investigation of the potential use of this compound as a tool for studying the regulation of cell growth and division.
Synthesis Methods
The synthesis of N-(2-bromo-4,5-dimethylphenyl)-4-chlorobenzamide can be achieved through a number of different methods, including the reaction of 4-chlorobenzoic acid with 2-bromo-4,5-dimethylaniline in the presence of a suitable catalyst. Other methods include the reaction of 4-chlorobenzoyl chloride with 2-bromo-4,5-dimethylaniline, or the reaction of 4-chlorobenzamide with 2-bromo-4,5-dimethylaniline in the presence of a suitable base.
Scientific Research Applications
N-(2-bromo-4,5-dimethylphenyl)-4-chlorobenzamide has been extensively studied for its potential applications in a range of scientific fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been found to possess potent antitumor activity, making it a promising candidate for the development of new cancer therapies. This compound has also been found to possess antimicrobial activity, making it a potential candidate for the development of new antibiotics.
Properties
IUPAC Name |
N-(2-bromo-4,5-dimethylphenyl)-4-chlorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrClNO/c1-9-7-13(16)14(8-10(9)2)18-15(19)11-3-5-12(17)6-4-11/h3-8H,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVVGALSYMRJQOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)Br)NC(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.